Cas no 1335984-53-6 ((2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1335984-53-6
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6377496
• PubChem ID: 131507535
• Update Time: 2025-06-25

(2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine
• EN300-1936466
• 1335984-53-6
• (2R)-1-[3-fluoro-4-(trifluoromethyl)phenyl]propan-2-amine

• Inchi： 1S/C10H11F4N/c1-6(15)4-7-2-3-8(9(11)5-7)10(12,13)14/h2-3,5-6H,4,15H2,1H3/t6-/m1/s1
• InChI Key： ABNKMMHRTPQGMX-ZCFIWIBFSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C[C@@H](C)N

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine

Chemical Profile of (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1335984-53-6)

(2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1335984-53-6, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine features a chiral center at the propan-2-amine moiety, which contributes to its stereoselective behavior. This chirality is crucial in pharmaceutical applications, as it can significantly influence the biological activity and pharmacokinetic properties of the compound. The presence of both a fluoro and trifluoromethyl group on the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are key factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies have indicated that (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel anti-inflammatory therapies. The fluoro substituent, in particular, has been shown to modulate enzyme activity by influencing hydrogen bonding networks and electronic distributions.

In addition to its anti-inflammatory potential, preliminary studies suggest that this compound may exhibit neuroprotective properties. The trifluoromethyl group is known to enhance binding interactions with certain neurotransmitter receptors, which could be leveraged in the development of treatments for neurodegenerative diseases. Researchers are exploring its efficacy in models of Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is critical.

The synthesis of (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine presents unique challenges due to the need for precise stereocontrol. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective catalysis, have been employed to achieve high enantiomeric purity. These techniques ensure that the final product maintains its intended biological activity without unwanted side effects from racemic impurities.

Evaluation of the pharmacokinetic profile of this compound has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) properties. The lipophilic nature facilitated by the fluoro and trifluoromethyl groups allows for efficient membrane penetration, while also contributing to prolonged half-life and reduced clearance rates. These characteristics make it an attractive candidate for oral administration in therapeutic applications.

Regulatory considerations play a critical role in the development and commercialization of new pharmaceuticals. The safety and efficacy of (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine are being rigorously evaluated through preclinical studies involving cell culture assays, animal models, and human clinical trials. These studies aim to establish dosing regimens, identify potential adverse effects, and compare its performance against existing therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine. By analyzing large datasets of chemical structures and biological responses, computational models can predict the likelihood of success for new compounds before they enter costly experimental phases. This approach not only saves time but also resources, allowing for more targeted research efforts.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications that benefit patients worldwide. As our understanding of molecular interactions continues to evolve, compounds like (2R)-1-3-fluoro-4-(trifluoromethyl)phenylpropan-2-amine are poised to play a significant role in next-generation medicine.